Cas no 1016707-49-5 (1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid
• CAS No: 1016707-49-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5069636
• Update Time: 2025-06-12

1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid
• 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid

• Inchi： 1S/C13H19NO3/c15-12(10-4-2-1-3-5-10)14-8-6-11(7-9-14)13(16)17/h1-2,10-11H,3-9H2,(H,16,17)
• InChI Key： WNCOMXZTJHHATB-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)N1CCC(C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid

Introduction to 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid (CAS No. 1016707-49-5)

1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid (CAS No. 1016707-49-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexene ring and a piperidine moiety, making it an intriguing candidate for various applications.

The chemical structure of 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid consists of a cyclohexene ring attached to a piperidine ring through a carbonyl group, with a carboxylic acid functional group at the 4-position of the piperidine ring. This arrangement provides the molecule with a combination of hydrophobic and hydrophilic properties, which are crucial for its potential biological activities.

In recent years, the study of 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it an attractive candidate for the development of novel therapeutic agents.

The anti-inflammatory activity of 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid has been extensively studied. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is believed to be mediated through the modulation of signaling pathways involved in inflammation, such as the NF-κB pathway.

Beyond its anti-inflammatory properties, 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid has also shown potential as an analgesic agent. Studies have indicated that this compound can reduce pain sensitivity in animal models of neuropathic pain. The mechanism underlying this effect is thought to involve the modulation of nociceptive pathways in the central nervous system.

In addition to its anti-inflammatory and analgesic activities, 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid has been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to the compound's ability to scavenge free radicals and inhibit the activation of pro-apoptotic signaling pathways.

The synthetic routes for preparing 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid have been well-documented in the literature. One common approach involves the reaction of cyclohexenecarbonyl chloride with 4-piperidone followed by oxidation to introduce the carboxylic acid group. This synthetic strategy allows for efficient and scalable production of the compound, making it accessible for further research and development.

The physicochemical properties of 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid, including its solubility, stability, and bioavailability, have been thoroughly characterized. These properties are essential for optimizing its use in pharmaceutical formulations and ensuring its efficacy in vivo. For instance, the compound's moderate solubility in water and organic solvents facilitates its formulation into various dosage forms, such as tablets, capsules, and injectable solutions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid in treating various conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 1-(Cyclohex-3-ene-1-carbonyl)piperidine-4-carboxylic acid (CAS No. 1016707-49-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development as a novel therapeutic agent. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.